Cas no 1367934-18-6 (1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 1367934-18-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD22032621
• CID: 4593866
• PubChem ID: 82376196
• Update Time: 2025-06-08

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-
• 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethanone
• ELLANOVALABS B2-0271
• 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one

• MDL： MFCD22032621
• Inchi： 1S/C9H12N2O/c1-6(12)9-5-8(7-3-4-7)10-11(9)2/h5,7H,3-4H2,1-2H3
• InChI Key： HUTVVRYDYNKRLX-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)N=C(C2CC2)C=1)C

Additional information on 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one

Introduction to 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1367934-18-6)

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1367934-18-6, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. Pyrazoles are six-membered aromatic rings containing two adjacent nitrogen atoms, and they serve as versatile scaffolds in drug design due to their ability to modulate various biological targets.

The structural motif of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one incorporates a cyclopropyl group and a methyl substituent on the pyrazole ring, which are known to enhance the metabolic stability and binding affinity of the molecule. The presence of these functional groups makes it an attractive candidate for further investigation in medicinal chemistry. Specifically, the cyclopropyl group is often employed to improve oral bioavailability, while the methyl group can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one structure has been explored for its potential to interact with enzymes and receptors involved in disease pathways. For instance, studies have indicated that pyrazole-based molecules can modulate kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopropyl and methyl groups on the pyrazole core suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and reduced clearance rates. Additionally, the pyrazole ring itself is known to be a privileged scaffold in medicinal chemistry, meaning it has a proven track record of yielding bioactive compounds. This makes 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one a particularly interesting candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one with high precision. These computational studies have helped identify key interactions between the compound and target proteins, providing valuable insights into its mechanism of action. For example, molecular docking simulations have suggested that this molecule may bind to ATP-binding sites on kinases, thereby inhibiting their activity. Such findings are crucial for designing more effective inhibitors with improved selectivity.

The synthesis of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct this molecule in multiple steps with high yield and purity. The synthesis typically involves condensation reactions between cyclopropylmethyl ketone derivatives and hydrazine hydrate to form the pyrazole core, followed by functionalization at the 5-position with an ethanone moiety. These synthetic routes highlight the versatility of pyrazole chemistry and open up possibilities for generating analogs with diverse substituents.

In vitro studies have begun to elucidate the biological profile of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one, revealing promising activities in several disease models. For instance, preliminary data suggest that this compound exhibits inhibitory effects against certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production in immune cells. These early findings underscore the therapeutic relevance of this molecule and warrant further investigation.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. The structural features of (CAS No. 1367934) contribute to its potential as a drug-like molecule by enhancing solubility and reducing metabolic degradation. The cyclopropyl group is known to improve oral bioavailability by increasing lipophilicity without compromising water solubility. Meanwhile, the methyl group at the 5-position can fine-tune electronic effects, ensuring optimal interactions with biological targets.

As research progresses, (CAS No: 1367934) is expected to play a significant role in drug discovery efforts aimed at addressing unmet medical needs. Its unique structural framework offers opportunities for designing next-generation therapeutics with improved efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential to fully exploit its potential as a pharmacological tool.

The future directions for studying (CAS No: 1367934) include exploring its interactions with additional biological targets and optimizing its chemical structure for enhanced activity. Advances in high-throughput screening technologies will accelerate the identification of new derivatives with improved pharmacological properties. Furthermore, preclinical studies will be necessary to evaluate its safety and efficacy before moving into clinical trials.